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Stability of Povidone-Iodine Solutions: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical factors influencing the stability of povidone-

iodine (PVP-I) solutions. Understanding the degradation kinetics and the impact of various

environmental conditions is paramount for ensuring the efficacy and safety of this widely used

antiseptic. This document provides a comprehensive overview of the stability profile of PVP-I,

detailed experimental protocols for its assessment, and quantitative data to support formulation

and storage decisions.

Introduction to Povidone-Iodine and its Stability
Povidone-iodine is a complex of polyvinylpyrrolidone (povidone or PVP) and iodine.[1] It is a

widely utilized antiseptic due to its broad-spectrum antimicrobial activity against bacteria, fungi,

protozoa, and viruses.[1] The antimicrobial efficacy of PVP-I is attributed to the release of free

iodine from the povidone-iodine complex in solution.[1] The stability of these solutions is,

therefore, of utmost importance, as the concentration of "available iodine" directly correlates

with its germicidal properties. The degradation of povidone-iodine primarily involves the

reduction of available iodine to iodide ions, which lack antiseptic activity. This process can be

influenced by several factors, including temperature, light, pH, and the concentration of the

solution itself.
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Factors Affecting the Stability of Povidone-Iodine
Solutions
The stability of available iodine in PVP-I solutions is significantly affected by light, temperature,

and the sealability of the container.[2]

Effect of Temperature
Elevated temperatures accelerate the degradation of povidone-iodine solutions, leading to a

loss of available iodine. Conversely, storage at lower temperatures enhances stability. The

optimal storage condition to maintain the highest concentration of available iodine is in a

closed, light-shielded container at 4°C.[2] While some studies have shown that 10% povidone-

iodine can be stored at 37°C for up to six months without a significant loss of available iodine,

dilute solutions are more susceptible to degradation at elevated temperatures. For instance, a

0.3% PVP-I solution showed a drop in activity below USP standards after three months at room

temperature and after only one month at 40°C.[3]

Effect of Light
Exposure to light, particularly UV light, can induce the photodegradation of povidone-iodine.

This is why it is commonly recommended to store these solutions in dark or amber-colored

containers to minimize light exposure.[2]

Effect of pH
The pH of a povidone-iodine solution is a critical factor for its stability and efficacy. The effective

pH range for PVP-I is generally between 1.5 and 6.5.[4] The stability of dilute PVP-I solutions

has been shown to be better at a lower pH.[5]

Effect of Concentration
There is an inverse relationship between the concentration of a povidone-iodine solution and its

rate of decomposition.[3] More dilute solutions tend to be less stable and lose available iodine

more rapidly than more concentrated solutions. For example, at 52°C over 14 days, a 10%

PVP-I solution showed approximately 3.5% decomposition, whereas a 1% solution

decomposed by 9%, and a 0.1% solution by 15%.[3]
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Effect of Packaging Material
The choice of packaging material can significantly impact the stability of dilute povidone-iodine

solutions. While high-density polyethylene (HDPE) is commonly used for more concentrated

solutions (e.g., 10% PVP-I), studies have shown that for dilute solutions (<5%), polyethylene

terephthalate (PET) bottles provide superior stability compared to polypropylene (PP), HDPE,

and even amber glass.[5] For instance, a 1.0% PVP-I solution at pH 5.5 stored at 25°C for 6

months retained 99.1% of its available iodine in a PET bottle, compared to 88.2% in a PP bottle

and 86.8% in an amber glass bottle.[5] Low-density polyethylene (LDPE) has been found to be

unsuitable for packaging dilute PVP-I solutions due to poor stability.[5]

Quantitative Stability Data
The following tables summarize quantitative data on the stability of povidone-iodine solutions

under various conditions.

Table 1: Stability of 0.5% Povidone-Iodine Solution After 4 Weeks

Storage Condition Container
Available Iodine
Remaining (%)

Room Temperature, Light-

Unshielded
Closed ~90% (validity of 3-4 weeks)

4°C, Light-Shielded Closed Highest stability observed

Data adapted from a study on the stability of 0.5% povidone-iodine solution prepared from

various commercial products.[2]

Table 2: Stability of Dilute Povidone-Iodine Solutions in Different Containers at 25°C (pH 5.5)
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PVP-I
Concentration

Container
% Available Iodine
Remaining (3
months)

% Available Iodine
Remaining (6
months)

1.0% PET >95% 99.1%

1.0% PP ~90% 88.2%

1.0% Amber Glass ~90% 86.8%

0.6% PET >95% 92.8%

0.6% PP ~80% 76.6%

0.6% Amber Glass ~65% 61.0%

Data derived from a study on stable pharmaceutical articles containing dilute povidone iodine

formulations.[5]

Table 3: Stability of Dilute Povidone-Iodine Solutions in PET Bottles at Different Temperatures

(pH 5.5)

PVP-I Concentration Temperature
% Available Iodine
Remaining (3 months)

1.0% 5°C ~100%

1.0% 25°C >95%

1.0% 40°C ~90%

0.6% 5°C ~100%

0.6% 25°C >95%

0.6% 40°C ~85%

Data derived from a study on stable pharmaceutical articles containing dilute povidone iodine

formulations.[5]

Table 4: Degradation Rate of Povidone-Iodine Topical Solutions (10%) at 25-30°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/WO2021034421A1/en
https://patents.google.com/patent/WO2021034421A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product
Degradation Rate (% loss
of available iodine per
month)

Predicted Shelf-Life (95%
confidence)

A 0.17 4 years, 10 months

B 0.53 1 year, 11 months

C 0.19 8 years, 3 months

D 0.54 2 years, 8 months

E 0.47 1 year, 11 months

Data from a long-term stability study on five commercial povidone-iodine topical solutions.[6]

Experimental Protocols
Accurate assessment of povidone-iodine stability relies on validated analytical methods. The

following are detailed protocols for the determination of available iodine and iodide ion, key

indicators of PVP-I degradation.

Determination of Available Iodine
This method is based on the redox titration of available iodine with a standardized sodium

thiosulfate solution.

Reagents and Equipment:

0.1 N Sodium Thiosulfate (Na₂S₂O₃) volumetric solution

Starch indicator solution (TS)

400 mL beaker

Mechanical stirrer

Buret

Analytical balance
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Procedure:

Accurately weigh approximately 5 g of the Povidone-Iodine solution into a 400-mL beaker.[7]

Add 200 mL of water to the beaker.[7]

Cover the beaker and stir the solution using a mechanical stirrer at room temperature for a

maximum of 1 hour to ensure complete dissolution.[7]

Immediately titrate the solution with 0.1 N sodium thiosulfate VS.[7]

As the endpoint is approached (the solution color fades to a pale yellow), add 3 mL of starch

TS. The solution will turn a deep blue color.[7]

Continue the titration until the blue color disappears.[7]

Perform a blank determination and make any necessary corrections.[7]

Calculation: Each mL of 0.1 N sodium thiosulfate is equivalent to 12.69 mg of available iodine

(I).[7]

Determination of Iodide Ion
The determination of iodide ion content is crucial as it represents the primary degradation

product of available iodine.

Reagents and Equipment:

Sodium bisulfite test solution (TS)

0.1 N Silver Nitrate (AgNO₃) volumetric solution

Nitric Acid (HNO₃)

0.1 N Ammonium Thiocyanate (NH₄SCN) volumetric solution

Ferric Ammonium Sulfate indicator solution (TS)

250 mL conical flask
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Buret

Analytical balance

Procedure for Total Iodine Determination:

Accurately weigh approximately 500 mg of the Povidone-Iodine solution and dissolve it in

100 mL of water in a 250-mL conical flask.[7]

Add sodium bisulfite TS dropwise until the color of iodine has completely disappeared.[7]

Add 25.0 mL of 0.1 N silver nitrate VS and 10 mL of nitric acid, then mix.[7]

Titrate the excess silver nitrate with 0.1 N ammonium thiocyanate VS, using ferric

ammonium sulfate TS as the indicator, until a persistent reddish-brown color is observed.[7]

Perform a blank determination.[7]

Calculation of Total Iodine: Each mL of 0.1 N silver nitrate is equivalent to 12.69 mg of total

iodine (I).[7]

Calculation of Iodide Ion: Subtract the percentage of available iodine (determined in section

4.1) from the percentage of total iodine (both calculated on a dried basis) to obtain the

percentage of iodide ion.[7]

Visualizations
Povidone-Iodine Equilibrium and Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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